2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2,4-dichloro-N-[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H10Cl3N3OS2/c17-10-5-6-11(13(19)7-10)14(23)20-15-21-22-16(25-15)24-8-9-3-1-2-4-12(9)18/h1-7H,8H2,(H,20,21,23)
• InChI Key: ZDONJKQZTKZHNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(S2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3OS2
• Molecular Weight: 430.8 g/mol

Description

2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a synthetic organic compound that belongs to the class of thiadiazole derivatives This compound is characterized by the presence of a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms and one sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide typically involves multiple steps. One common method includes the reaction of 2,4-dichlorobenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in anhydrous conditions.

Substitution: Nucleophiles like amines, thiols; reactions are often conducted in polar aprotic solvents.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiols or amines.

Substitution: Formation of substituted benzamides or thiadiazoles.

Scientific Research Applications

2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or antifungal agent.

Medicine: Studied for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammation or cell proliferation, thereby exerting anti-inflammatory or anticancer effects.

Comparison with Similar Compounds

Similar Compounds

• 2,4-dichloro-N-(5-((2-chlorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• This compound
• This compound

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the presence of the thiadiazole ring and the benzamide group. These features contribute to its distinct chemical and biological properties, making it a valuable compound for various applications.